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Compound of Interest

Compound Name: 17:0 Lyso PG-d5

Cat. No.: B15553954

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 17:0 Lyso PG-d5 (1-

heptadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5), a deuterated

lysophosphatidylglycerol. This document details its chemical properties, its critical role as an

internal standard in mass spectrometry-based lipidomics, experimental protocols for its use,

and an overview of relevant signaling pathways.

Core Concepts
17:0 Lyso PG-d5 is a synthetic, stable isotope-labeled version of 17:0

lysophosphatidylglycerol. The five deuterium atoms on the glycerol head group provide a

distinct mass shift, making it an ideal internal standard for the accurate quantification of

lysophosphatidylglycerols (LPGs) and other lipid species in complex biological samples by

mass spectrometry. Its use is crucial for correcting for variations in sample extraction,

processing, and instrument response, thereby ensuring data accuracy and reliability in

lipidomic studies.

Physicochemical Properties
The fundamental properties of 17:0 Lyso PG-d5 are summarized in the table below, providing

key quantitative data for researchers.
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Property Value Reference

Molecular Weight 525.60 g/mol [1][2][3][4]

Exact Mass 525.31 g/mol

Molecular Formula C₂₃H₄₁D₅NaO₉P [1]

CAS Number 2342575-16-8 [1]

Purity >99%

Storage Temperature -20°C

Synthesis of Deuterated Lysophospholipids
The synthesis of deuterated lysophospholipids like 17:0 Lyso PG-d5 is a multi-step process

that can be achieved through chemoenzymatic methods. This approach combines the

efficiency of chemical synthesis with the high specificity of enzymatic reactions to produce high-

purity, deuterated lipids.

A general workflow for the synthesis of a deuterated lysophospholipid involves:

Deuteration of Fatty Acid Precursors: The fatty acid chain (in this case, heptadecanoic acid)

can be deuterated through methods like platinum-catalyzed H/D exchange using heavy

water (D₂O) as the deuterium source.

Enzymatic Acylation: A lipase enzyme is used to specifically acylate the sn-1 position of a

glycerophospho-backbone with the deuterated fatty acid. This enzymatic step ensures the

correct stereochemistry and avoids the need for complex protection and deprotection steps.

Purification: The final deuterated lysophospholipid product is purified using chromatographic

techniques, such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC), to ensure high purity.
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General Synthesis Workflow for Deuterated Lysophospholipids
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Caption: General workflow for the chemoenzymatic synthesis of deuterated lysophospholipids.

Experimental Protocols: Use as an Internal Standard
in LC-MS/MS
17:0 Lyso PG-d5 is primarily used as an internal standard in quantitative lipidomics. Below is a

detailed protocol for its application in a typical LC-MS/MS workflow for the analysis of lipids in

plasma.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15553954/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-17-0-lyso-pg-d5
https://www.benchchem.com/product/b15553954/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-lyso-pg-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Internal Standard Stock Solution
Solvent: Prepare a stock solution of 17:0 Lyso PG-d5 in a suitable solvent, such as a 1:1

(v/v) mixture of dichloromethane and methanol.

Concentration: The concentration of the stock solution should be accurately determined.

Commercial standards are often provided at a concentration of 1 mg/mL.

Sample Preparation and Lipid Extraction
This protocol is adapted from a high-throughput lipidomics workflow.

Materials:

Plasma sample

17:0 Lyso PG-d5 internal standard stock solution

2-propanol

96-well plates

Centrifuge

Procedure:

Add 10 µL of plasma to each well of a 96-well plate.

Add a known amount of the 17:0 Lyso PG-d5 internal standard stock solution to each

sample. The final concentration should be sufficient to provide a robust signal in the mass

spectrometer.

Add 2-propanol for lipid extraction.

Seal the plate and vortex thoroughly.

Centrifuge the plate to pellet any precipitated proteins.

Transfer the supernatant containing the lipid extract to a new plate for LC-MS/MS analysis.
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LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A hydrophilic interaction liquid chromatography (HILIC) column is often used for

the separation of polar lipids like lysophosphatidylglycerols.

Mobile Phases: A typical mobile phase system consists of a gradient of acetonitrile and an

aqueous buffer (e.g., ammonium acetate in water).

Flow Rate: A flow rate suitable for the column dimensions is used (e.g., 0.4 mL/min).

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) is commonly used, typically in negative ion

mode for the detection of lysophosphatidylglycerols.

Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring

(MRM) is used for targeted quantification. The mass spectrometer is set to monitor specific

precursor-to-product ion transitions for both the endogenous 17:0 Lyso PG and the

deuterated internal standard, 17:0 Lyso PG-d5.

Data Analysis: The peak area of the endogenous lipid is normalized to the peak area of

the 17:0 Lyso PG-d5 internal standard. This ratio is then used to calculate the absolute

concentration of the endogenous lipid by comparing it to a calibration curve.
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Experimental Workflow for Lipidomics using 17:0 Lyso PG-d5
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Caption: A typical experimental workflow for quantitative lipidomics using 17:0 Lyso PG-d5.

Lysophospholipid Signaling Pathways
Lysophospholipids, including lysophosphatidylglycerols, are bioactive signaling molecules that

exert their effects by binding to and activating specific G protein-coupled receptors (GPCRs) on

the cell surface. This activation triggers downstream signaling cascades that regulate a wide

range of cellular processes.
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The general mechanism of lysophospholipid signaling involves:

Biosynthesis: Lysophospholipids are produced from their corresponding diacyl-phospholipids

by the action of phospholipase A1 (PLA1) or phospholipase A2 (PLA2) enzymes.

Receptor Binding: The extracellular lysophospholipid binds to its cognate GPCR.

G Protein Activation: Receptor binding induces a conformational change in the GPCR,

leading to the activation of heterotrimeric G proteins (e.g., Gq, Gi, G12/13).

Downstream Signaling: The activated G proteins modulate the activity of various effector

enzymes, such as phospholipase C (PLC) and adenylyl cyclase, leading to the generation of

second messengers (e.g., inositol trisphosphate (IP3), diacylglycerol (DAG), and cyclic AMP

(cAMP)). These second messengers, in turn, regulate downstream kinases and transcription

factors, ultimately leading to a cellular response.

While specific receptors for 17:0 Lyso PG are not as well-characterized as those for other

lysophospholipids like lysophosphatidic acid (LPA), the general signaling paradigm through

GPCRs is believed to be conserved.
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General Lysophospholipid Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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